Cas no 52239-23-3 (2-nitro-1-(pyridin-4-yl)ethanol)

2-nitro-1-(pyridin-4-yl)ethanol structure
52239-23-3 structure
Product Name:2-nitro-1-(pyridin-4-yl)ethanol
CAS No:52239-23-3
MF:C7H8N2O3
MW:168.15002155304
CID:2113002
PubChem ID:3683054
Update Time:2025-04-21

2-nitro-1-(pyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-1-(pyridin-4-yl)ethanol
    • 2-nitro-1-pyridin-4-ylethanol
    • DTXSID60394992
    • AKOS005617076
    • CS-0327086
    • 52239-23-3
    • SCHEMBL11947918
    • 2-Nitro-1-(pyridin-4-yl)ethan-1-ol
    • SGMASOGGNOSBGC-UHFFFAOYSA-N
    • Ethanol, 2-nitro-1-pyridin-4-yl-
    • DTXCID90345851
    • STK770305
    • DA-25775
    • 2-NITRO-1-(4-PYRIDYL)-1-ETHANOL
    • MDL: MFCD03765991
    • Inchi: 1S/C7H8N2O3/c10-7(5-9(11)12)6-1-3-8-4-2-6/h1-4,7,10H,5H2
    • InChI Key: SGMASOGGNOSBGC-UHFFFAOYSA-N
    • SMILES: OC(C[N+](=O)[O-])C1C=CN=CC=1

Computed Properties

  • Exact Mass: 168.053
  • Monoisotopic Mass: 168.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.94000
  • LogP: 0.91490

2-nitro-1-(pyridin-4-yl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$164.00 2023-09-01
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